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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of the
isotopically labeled antiretroviral agent, Lamivudine-15N2,13C. This internal standard is

crucial for the accurate quantification of lamivudine in biological matrices and pharmaceutical
formulations.

Physicochemical Properties

Lamivudine-15N2,13C is a stable, isotopically labeled form of Lamivudine, a potent nucleoside
reverse transcriptase inhibitor (NRTI).[1] The incorporation of heavy isotopes allows for its use
as an internal standard in mass spectrometry-based analytical methods.[1]
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Property Value Reference

4-amino-1-[(2R,5S)-2-
hydroxymethyl)-1,3-

Chemical Name (hy , Y Y o [2]
oxathiolan-5-yl]pyrimidin-2-

one-15N2,13C

Molecular Formula C713CH11N1>N203S [3]
Molecular Weight ~232.25 g/mol [3]
Appearance White to off-white solid N/A
Purity Typically =98%

Store at -20°C for long-term

stability. Solutions should be
Storage used on the same day or

stored in aliquots at -20°C for

up to one month.

Mechanism of Action

Lamivudine is a prodrug that, upon entering the cell, is phosphorylated by intracellular kinases
to its active triphosphate metabolite, lamivudine triphosphate (3TC-TP). 3TC-TP acts as a
competitive inhibitor of viral reverse transcriptase (in HIV) and HBV polymerase. By mimicking
the natural substrate, deoxycytidine triphosphate (dCTP), it gets incorporated into the growing
viral DNA chain. However, the lack of a 3'-hydroxyl group on the incorporated lamivudine
molecule leads to the termination of DNA chain elongation, thus inhibiting viral replication.

Caption: Intracellular phosphorylation of Lamivudine and subsequent inhibition of viral DNA
synthesis.

Experimental Protocols for Quantification

The quantification of lamivudine in biological matrices is commonly performed using liquid
chromatography-tandem mass spectrometry (LC-MS/MS), with Lamivudine-15N2,13C as the
internal standard.
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A solid phase extraction technique is employed to extract lamivudine and its internal standard
from human plasma.

 Aliquoting: Pipette 300 pL of plasma samples into appropriately labeled vials.

 Internal Standard Spiking: Add 50 pL of the internal standard solution (Lamivudine-
15N2,13C, 5 pg/mL) to all vials except for the blank.

» Buffering: Add 200 pL of a suitable buffer to all samples.

o Extraction: Load the samples onto the SPE cartridges. The analytes are then eluted for LC-
MS/MS analysis.

Reverse-phase liquid chromatography is used to separate lamivudine from other plasma

components.
Parameter Condition Reference
Hypurity C18 (100 mm x 4.6
Column
mm, 5.0 um)
Varies; typically a mixture of an
organic solvent (e.g.,
) methanol, acetonitrile) and an
Mobile Phase
aqueous buffer (e.g.,
ammonium acetate, potassium
dihydrogen ortho phosphate).
Typically in the range of 0.8 -
Flow Rate ypicaly J
1.5 mL/min.
) Tandem Mass Spectrometry
Detection

(MS/MS)

The analytical method is validated to ensure its accuracy and precision.
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Parameter Lamivudine Reference

Linearity Range 25.0240 to 3997.1740 ng/mL

Lower Limit of Quantification
25.0240 ng/mL

(LLOQ)
Accuracy 99.55%
Precision (%CV) 1.50%

Experimental Workflow

The overall workflow for the bioanalytical method is as follows:

Plasma Sample Collection

i

Internal Standard Spiking
(Lamivudine-15N2,13C)

i

Solid Phase Extraction (SPE)

i

LC Separation
(C18 Column)

i

MS/MS Detection

'

Data Analysis and Quantification
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Caption: Workflow for the quantification of Lamivudine in plasma using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b562819?utm_src=pdf-body-img
https://www.benchchem.com/product/b562819?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lamivudine-13c-15n2-d2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lamivudine
https://www.bocsci.com/product/lamivudine-13c-15n2-d2-7885.html
https://www.benchchem.com/product/b562819#certificate-of-analysis-for-lamivudine-15n2-13c
https://www.benchchem.com/product/b562819#certificate-of-analysis-for-lamivudine-15n2-13c
https://www.benchchem.com/product/b562819#certificate-of-analysis-for-lamivudine-15n2-13c
https://www.benchchem.com/product/b562819#certificate-of-analysis-for-lamivudine-15n2-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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